![molecular formula C22H20F3N3O3S B2879731 (8-Methoxy-4-((4-(trifluoromethoxy)phenyl)amino)quinolin-2-yl)(thiomorpholino)methanone CAS No. 1251630-08-6](/img/structure/B2879731.png)
(8-Methoxy-4-((4-(trifluoromethoxy)phenyl)amino)quinolin-2-yl)(thiomorpholino)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains several functional groups, including a methoxy group, a trifluoromethoxy group, an amino group, a quinolin-2-yl group, and a thiomorpholino group. These groups could potentially contribute to the compound’s reactivity and properties .
Molecular Structure Analysis
The compound’s structure includes a quinoline backbone, which is a type of heterocyclic aromatic compound. This could potentially influence its electronic properties and reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its functional groups and aromatic backbone. For example, it might have a relatively high boiling point due to the presence of aromatic rings .Scientific Research Applications
Synthetic Methodologies and Chemical Properties
Electrochemical Synthesis and Oxidative Properties : A study by Largeron and Fleury (1998) explored electrochemical synthesis techniques that could be relevant for producing derivatives of quinoline, highlighting the potential for creating compounds with anti-stress oxidative properties (Largeron & Fleury, 1998).
Suzuki–Miyaura Cross-Coupling : Ökten (2019) demonstrated the synthesis of aryl-substituted quinolines, including those with trifluoromethoxy groups, through Suzuki–Miyaura coupling, indicating the chemical versatility and potential pharmaceutical applications of these compounds (Ökten, 2019).
Rhodium-Catalyzed Synthesis : Wang et al. (2013) discussed a rhodium-catalyzed method for the formation of aryl ketones from esters, a technique that could be applied to synthesize quinoline derivatives with specific functionalities for drug development (Wang et al., 2013).
Fluorescence and Labeling Applications
- Fluorescent Labeling : Hirano et al. (2004) identified 6-methoxy-4-quinolone as a novel fluorophore with strong fluorescence across a wide pH range, suitable for biomedical analysis and labeling, suggesting potential applications for structurally related quinoline derivatives in fluorescent tagging and imaging (Hirano et al., 2004).
Medicinal Chemistry and Biological Activity
Antiparasitic and Antimicrobial Activities : Nanayakkara et al. (2008) explored the antiparasitic activities of 8-aminoquinoline derivatives, providing a framework for assessing the biological efficacy and safety of new compounds in this class for treating infections (Nanayakkara et al., 2008).
Tubulin Polymerization Inhibitors : Srikanth et al. (2016) synthesized 2-anilino-3-aroylquinolines with potent activity against cancer cell lines by inhibiting tubulin polymerization, indicating that similar quinoline derivatives could serve as leads for anticancer drug development (Srikanth et al., 2016).
Mechanism of Action
Future Directions
properties
IUPAC Name |
[8-methoxy-4-[4-(trifluoromethoxy)anilino]quinolin-2-yl]-thiomorpholin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20F3N3O3S/c1-30-19-4-2-3-16-17(26-14-5-7-15(8-6-14)31-22(23,24)25)13-18(27-20(16)19)21(29)28-9-11-32-12-10-28/h2-8,13H,9-12H2,1H3,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHUDUJDEIMJDOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1N=C(C=C2NC3=CC=C(C=C3)OC(F)(F)F)C(=O)N4CCSCC4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20F3N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.